5-[3-(3-Chloro-4-ethoxyphenyl)pyrazolidin-4-yl]-3-phenyl-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “5-[3-(3-Chloro-4-ethoxyphenyl)pyrazolidin-4-yl]-3-phenyl-1,2,4-oxadiazole” is a unique chemical with the linear formula C23H18ClN3O4S2. It has a molecular weight of 499.999 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of “this compound” is complex, with multiple functional groups. The compound contains a pyrazolidin ring attached to a phenyl group and a chloro-ethoxyphenyl group. Additionally, it has an oxadiazole ring attached to another phenyl group .Physical and Chemical Properties Analysis
The compound “this compound” has a molecular formula of C23H18ClN3O4S2 and a molecular weight of 499.999 . Other physical and chemical properties such as boiling point, vapor pressure, and solubility would need to be determined experimentally or predicted using appropriate computational methods.Scientific Research Applications
Computational and Pharmacological Potential
Research has investigated the computational and pharmacological potential of novel derivatives, including those with 1,3,4-oxadiazole and pyrazole components. These studies highlight their abilities in toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. For example, certain compounds have shown moderate inhibitory effects in assays, binding affinity to cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), indicating their analgesic and anti-inflammatory potential (Faheem, 2018).
Antibacterial Activity
Another area of research focuses on the synthesis and antibacterial activity of oxadiazole derivatives. These compounds have been evaluated against various bacterial strains, showing significant activity, particularly in combating resistant strains. The chemical structure and functional groups play a crucial role in determining their effectiveness against bacteria, pointing towards their potential in addressing antibiotic resistance issues (Rai et al., 2009).
Antitubercular and Antimicrobial Properties
There is also significant interest in the antitubercular and antimicrobial properties of these compounds. Molecular docking studies have suggested that benzene sulfonamide pyrazole oxadiazole derivatives, for instance, could serve as potential antimicrobial and antitubercular agents. Their activity has been evaluated through various assays, showing promise against E. coli, P. aeruginosa, S. aureus, and Mycobacterium tuberculosis (Shingare et al., 2022).
Anticancer and Antiangiogenic Effects
The anticancer and antiangiogenic effects of thioxothiazolidin-4-one derivatives containing oxadiazol and pyrazole rings have been studied in vivo. These compounds significantly reduced tumor volume and cell number in mouse models, besides exhibiting strong antiangiogenic effects. This suggests their potential as candidates for anticancer therapy (Chandrappa et al., 2010).
Hypoglycemic Agents
Compounds incorporating pyrazolylthiadiazole and oxadiazole derivatives have been synthesized and evaluated for their hypoglycemic effects. Several of these derivatives effectively induced a marked reduction in blood glucose levels, indicating their potential as hypoglycemic agents (Hanna et al., 1995).
Safety and Hazards
As with any chemical compound, handling “5-[3-(3-Chloro-4-ethoxyphenyl)pyrazolidin-4-yl]-3-phenyl-1,2,4-oxadiazole” requires appropriate safety measures. The compound is sold as-is, and the buyer assumes responsibility to confirm product identity and/or purity . Specific safety and hazard information would typically be provided in the material safety data sheet (MSDS) for the compound.
Properties
IUPAC Name |
5-[3-(3-chloro-4-ethoxyphenyl)pyrazolidin-4-yl]-3-phenyl-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN4O2/c1-2-25-16-9-8-13(10-15(16)20)17-14(11-21-23-17)19-22-18(24-26-19)12-6-4-3-5-7-12/h3-10,14,17,21,23H,2,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSVVSBVMSFZITN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C2C(CNN2)C3=NC(=NO3)C4=CC=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.